Cas no 1152548-59-8 (2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine)

• Product Name: 2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine
• CAS No: 1152548-59-8
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 4572855
• Update Time: 2025-06-10

2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-1-(1-METHYL-1H-PYRAZOL-4-YL)PROPAN-1-AMINE
• 2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine

• Inchi： 1S/C8H15N3/c1-6(2)8(9)7-4-10-11(3)5-7/h4-6,8H,9H2,1-3H3
• InChI Key： SWZWBESHPOOIGJ-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1)(N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on 2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine

Recent Advances in the Study of 2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine (CAS: 1152548-59-8)

The compound 2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine (CAS: 1152548-59-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and amine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers utilized a multi-step process involving the condensation of 1-methylpyrazole-4-carbaldehyde with isobutyraldehyde, followed by reductive amination. This method not only improves the accessibility of the compound but also ensures its suitability for large-scale production.

Pharmacological investigations have revealed that 2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine exhibits potent activity as a modulator of certain neurotransmitter systems. In vitro and in vivo studies have shown its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. A recent preclinical trial highlighted its ability to cross the blood-brain barrier effectively, a critical factor for central nervous system (CNS) targeting drugs.

Further research has explored the compound's potential in oncology. A 2024 study in Cancer Research identified 2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine as an inhibitor of a specific kinase pathway involved in tumor proliferation. The compound demonstrated significant anti-proliferative effects in several cancer cell lines, including breast and lung cancer, with minimal cytotoxicity to normal cells. These findings underscore its potential as a lead compound for developing targeted cancer therapies.

In addition to its therapeutic potential, the safety profile of 2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine has been a focus of recent investigations. Toxicological studies in animal models have indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess its safety and efficacy in humans.

In conclusion, 2-methyl-1-(1-methylpyrazol-4-yl)propan-1-amine (CAS: 1152548-59-8) represents a promising candidate for drug development across multiple therapeutic areas. Its versatile pharmacological properties, combined with a robust synthetic methodology and favorable safety profile, make it a valuable subject of ongoing research. Future studies should focus on advancing its clinical translation and exploring its full therapeutic potential.